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Compound of Interest

Compound Name: GTP-gamma-S 4Li

Cat. No.: B15286757 Get Quote

Essential Safety and Handling Guide for GTP-
gamma-S 4Li
For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of GTP-gamma-S Tetralithium Salt.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the non-hydrolyzable GTP analog, GTP-gamma-S tetralithium salt (GTP-γ-S

4Li). Adherence to these guidelines is crucial for ensuring personal safety and maintaining a

secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
While GTP-gamma-S 4Li is not classified as a hazardous substance, it is imperative to follow

standard laboratory safety practices to minimize any potential risks. The primary hazards

identified are potential skin, eye, and respiratory tract irritation upon direct contact or inhalation.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendation Rationale

Hand Protection Nitrile gloves

Provides effective splash

protection against aqueous

solutions and is a standard for

handling most non-hazardous

laboratory chemicals.[1][2][3]

[4][5]

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes of reconstituted

solutions.

Body Protection Standard laboratory coat

Prevents contamination of

personal clothing and protects

the skin from accidental spills.

Respiratory Protection
Not generally required for

handling the solid

The compound is a lyophilized

powder with low volatility.

However, if there is a risk of

generating dust, work in a well-

ventilated area or use a fume

hood.

Operational Plan: From Receipt to Experiment
A systematic approach to handling GTP-gamma-S 4Li, from initial receipt to its use in

experiments, is critical for both safety and experimental success.

Receiving and Storage
Upon Receipt: Inspect the vial for any damage.

Storage of Lyophilized Powder: Store the vial in a dry place at -20°C.[6]

Stability: The lyophilized powder is stable for at least one year when stored correctly.

Reconstitution and Aliquoting Protocol
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Reconstituting and aliquoting the lyophilized powder are critical steps that require careful

execution to ensure the integrity of the compound and the accuracy of your experiments.

Experimental Protocol: Reconstitution and Aliquoting

Pre-Reconstitution: Before opening the vial, centrifuge it briefly (e.g., 1 minute at 5,000 x g)

to ensure all the lyophilized powder is at the bottom of the vial.[7]

Reconstitution:

Carefully open the vial in a clean, designated workspace.

Add the appropriate volume of sterile, deionized water or a suitable buffer to achieve the

desired stock concentration. For example, adding 50 µL of water to 1 mg of GTP-gamma-
S 4Li will yield a 20 mM stock solution.[7][8]

Gently pipette the solution up and down to ensure the powder is fully dissolved. Avoid

vigorous vortexing to prevent potential degradation.

Aliquoting:

Dispense the reconstituted solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

The volume of the aliquots should be based on the requirements of your planned

experiments to minimize the number of freeze-thaw cycles.

Storage of Aliquots:

Snap-freeze the aliquots in liquid nitrogen.

Store the frozen aliquots at -20°C or -80°C for long-term storage.[7]

Properly stored aliquots are typically stable for several months.

Disposal Plan
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Proper disposal of GTP-gamma-S 4Li and associated materials is essential to maintain a safe

and compliant laboratory environment. As a non-hazardous chemical, standard laboratory

disposal procedures for such waste should be followed.[9][10][11]

Disposal of Solid GTP-gamma-S 4Li:

Unused or expired solid GTP-gamma-S 4Li should be disposed of in the designated non-

hazardous solid chemical waste container in your laboratory.

Ensure the container is clearly labeled.

Disposal of Aqueous Solutions of GTP-gamma-S 4Li:

Small quantities of aqueous solutions of GTP-gamma-S 4Li can typically be disposed of

down the drain with copious amounts of water, provided this is in accordance with your

institution's and local regulations.[9]

For larger volumes or if your institutional policy prohibits drain disposal of any chemicals,

collect the aqueous waste in a designated non-hazardous aqueous waste container.

The container should be clearly labeled with its contents.

Disposal of Contaminated Materials:

All materials that have come into contact with GTP-gamma-S 4Li, such as pipette tips,

microcentrifuge tubes, and gloves, should be disposed of in the appropriate laboratory waste

container (e.g., solid waste or biohazard waste if applicable to the experiment).

Quantitative Data Summary
The following table summarizes the key quantitative information for GTP-gamma-S tetralithium

salt.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂Li₄N₅O₁₃P₃S [10]

Molecular Weight 562.98 g/mol [10]

Appearance White to off-white solid [6]

Solubility Soluble in water [6]

Storage Temperature -20°C [6]

Purity (by HPLC) Typically ≥85-95%
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Caption: This diagram outlines the key steps for the safe handling of GTP-gamma-S 4Li, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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